Cas no 57102-93-9 (9H-Carbazole-3-carbonitrile)

9H-Carbazole-3-carbonitrile structure
9H-Carbazole-3-carbonitrile structure
Product Name:9H-Carbazole-3-carbonitrile
CAS No:57102-93-9
MF:C13H8N2
MW:192.216022491455
CID:346487
PubChem ID:21107343
Update Time:2025-04-19

9H-Carbazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-3-carbonitrile
    • (9H)-carbazole-3-carbonitrile
    • 3-Cyanocarbazole
    • SCHEMBL1247669
    • 57102-93-9
    • MFCD00454925
    • APYLNYCULQUSLG-UHFFFAOYSA-N
    • C16005
    • CS-0187295
    • A869760
    • 3-cyano-9H-carbazole
    • BS-50679
    • 9-H-carbazole-3-carbonitrile
    • SY280366
    • carbazole-3-carbonitrile
    • AKOS022972132
    • MDL: N/A
    • Inchi: 1S/C13H8N2/c14-8-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H
    • InChI Key: APYLNYCULQUSLG-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=C(C#N)C=CC1=2

Computed Properties

  • Exact Mass: 192.06884
  • Monoisotopic Mass: 192.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 184-185 ºC
  • Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
  • PSA: 39.58

9H-Carbazole-3-carbonitrile Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

9H-Carbazole-3-carbonitrile Pricemore >>

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